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Compound of Interest

Compound Name: Acremine |

Cat. No.: B15560488

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acremine A is a naturally occurring meroterpenoid, a class of chemical compounds with a
mixed biosynthetic origin, exhibiting both polyketide and terpenoid features. It was first isolated
from the endophytic fungus Acremonium byssoides (strain A20), which was found living on the
sporangiophores of Plasmopara viticola, the causative agent of downy mildew in grapevines.
Acremine A, along with its congeners, has garnered interest due to its potential antifungal
properties. This technical guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and biological activity of Acremine A, based on currently available
scientific literature.

Chemical Structure and Physicochemical Properties

Acremine A is a member of the cyclohexenone class of organic compounds. Its chemical
structure is characterized by a highly substituted cyclohexenone core linked to a prenyl-derived
side chain.

IUPAC Name: (4S,6R)-4,6-dihydroxy-3-[(E)-3-hydroxy-3-methylbut-1-enyl]-6-methylcyclohex-2-
en-1-one

Molecular Formula: C12H1804
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Table 1: Physicochemical and Computed Properties of Acremine A

Property Value Source
Molecular Weight 226.27 g/mol PubChem
Exact Mass 226.12050905 Da PubChem
XLogP3 -0.7 PubChem
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor

Count 4 PubChem
Rotatable Bond Count 3 PubChem
Topological Polar Surface Area  77.8 A2 PubChem
Heavy Atom Count 16 PubChem
Complexity 354 PubChem

Isolation and Synthesis
Isolation from Acremonium byssoides

Acremine A is a secondary metabolite produced by the fungus Acremonium byssoides. The
general workflow for its isolation from fungal cultures is depicted below.
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Fungal Culture and Fermentation

Culture of Acremonium byssoides (strain A20) on agar medium

l

Incubation to allow for fungal growth and metabolite production

Extraction ar% Purification

Extraction of the culture medium with an organic solvent (e.g., Ethyl Acetate/Methanol)

l

Concentration of the crude extract

l

Chromatographic separation (e.g., silica gel column chromatography)

l

Further purification to yield pure Acremine A
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Synthesis of Acremine F

meta-cresol

'

Birch Reduction

'

Enantioselective Dihydroxylation

y

Diol Protection

:

Saegusa Oxidation

:

Acremine F

Synthesis of|/ Acremine A

Chemoselective Oxidation of C1-allylic alcohol with IBX

:

Acremine A
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 To cite this document: BenchChem. [Acremine A: A Technical Guide to its Chemical Structure
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560488#what-is-the-chemical-structure-of-
acremine-aj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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